Cas no 97139-43-0 (Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide)

• Product Name: Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide
• CAS No: 97139-43-0
• MF: C₁₀H₂₁Cl₂N₄O₅P
• MW: 379.177301168442
• CID: 2695249
• Update Time: 2023-08-07

Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide Chemical and Physical Properties

Names and Identifiers

• 1-[2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ⁵-oxazaphosphinan-4-yl]-1-hydroxy-3-(2-hydroxyethyl)urea
• Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide
• N-{2-[Bis(2-chloroethyl)amino]-2-oxo-1,3,2lambda~5~-oxazaphosphinan-4-yl}-N-hydroxy-N'-(2-hydroxyethyl)carbamimidic acid

• Inchi： 1S/C10H21Cl2N4O5P/c11-2-5-15(6-3-12)22(20)14-9(1-8-21-22)16(19)10(18)13-4-7-17/h9,17,19H,1-8H2,(H,13,18)(H,14,20)
• InChI Key： CBKZVTXYGQASME-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)P1(NC(CCO1)N(C(NCCO)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 400
• XLogP3: -0.9
• Topological Polar Surface Area: 114

Experimental Properties

• PSA: 127.67000
• LogP: 1.13640